Methyl 2-chloro-6-iodobenzoate
Overview
Description
Methyl 2-chloro-6-iodobenzoate is a chemical compound with the molecular formula C8H6ClIO2 . It has a molecular weight of 296.49 . The IUPAC name for this compound is methyl 2-chloro-6-iodobenzoate .
Molecular Structure Analysis
The InChI code for Methyl 2-chloro-6-iodobenzoate is1S/C8H6ClIO2/c1-12-8(11)7-5(9)3-2-4-6(7)10/h2-4H,1H3 . This code provides a specific representation of the molecule’s structure. Physical And Chemical Properties Analysis
Methyl 2-chloro-6-iodobenzoate is a solid or liquid at room temperature . It should be stored in a dark place, sealed in dry conditions, and at room temperature .Scientific Research Applications
Organic Chemistry
- Application : Methyl 2-chloro-6-iodobenzoate is a chemical compound used in various organic synthesis processes . It’s a reagent that can be used to introduce the 2-chloro-6-iodobenzoate group into other molecules .
- Methods of Application : The specific methods of application can vary depending on the reaction being performed. Typically, this compound would be mixed with the target molecule in a suitable solvent, and the reaction would be carried out under controlled temperature conditions .
- Results or Outcomes : The outcomes of these reactions can vary widely depending on the specific reaction being performed. In general, the 2-chloro-6-iodobenzoate group from the methyl 2-chloro-6-iodobenzoate can be incorporated into the target molecule, potentially altering its properties or reactivity .
Preparation of Kibdelone C
- Application : Methyl 2-chloro-6-iodobenzoate can be used in the preparation of Kibdelone C, a natural product with potential biological activity .
- Methods of Application : The microbial dihydroxylation of methyl 2-chloro-6-iodobenzoate forms a nonracemic iodocyclohexene carboxylate intermediate. This intermediate is used as a precursor for preparing Kibdelone C .
- Results or Outcomes : The successful synthesis of Kibdelone C from methyl 2-chloro-6-iodobenzoate provides a new pathway for the production of this potentially useful natural product .
Synthesis of Isoquinolinones
- Application : Methyl 2-chloro-6-iodobenzoate can be used in the synthesis of N-substituted 4-methylene-3,4-dihydro-1(2H)-isoquinolin-1-ones .
- Methods of Application : The specific methods of application can vary depending on the reaction being performed. Typically, this compound would be mixed with the target molecule in a suitable solvent, and the reaction would be carried out under controlled temperature conditions .
- Results or Outcomes : The outcomes of these reactions can vary widely depending on the specific reaction being performed. In general, the 2-chloro-6-iodobenzoate group from the methyl 2-chloro-6-iodobenzoate can be incorporated into the target molecule, potentially altering its properties or reactivity .
Preparation of Methyl Diphenylacetylene-2-carboxylate
- Application : Methyl 2-chloro-6-iodobenzoate can be used in the preparation of methyl diphenylacetylene-2-carboxylate .
- Methods of Application : The specific methods of application can vary depending on the reaction being performed. Typically, this compound would be mixed with the target molecule in a suitable solvent, and the reaction would be carried out under controlled temperature conditions .
- Results or Outcomes : The outcomes of these reactions can vary widely depending on the specific reaction being performed. In general, the 2-chloro-6-iodobenzoate group from the methyl 2-chloro-6-iodobenzoate can be incorporated into the target molecule, potentially altering its properties or reactivity .
Synthesis of Methyl 2-heptynylphenylbenzoate
- Application : Methyl 2-chloro-6-iodobenzoate can be used in the synthesis of methyl 2-heptynylphenylbenzoate .
- Methods of Application : The specific methods of application can vary depending on the reaction being performed. Typically, this compound would be mixed with the target molecule in a suitable solvent, and the reaction would be carried out under controlled temperature conditions .
- Results or Outcomes : The outcomes of these reactions can vary widely depending on the specific reaction being performed. In general, the 2-chloro-6-iodobenzoate group from the methyl 2-chloro-6-iodobenzoate can be incorporated into the target molecule, potentially altering its properties or reactivity .
Safety And Hazards
properties
IUPAC Name |
methyl 2-chloro-6-iodobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClIO2/c1-12-8(11)7-5(9)3-2-4-6(7)10/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LYTZVCICIVVFRE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CC=C1I)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClIO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.49 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-chloro-6-iodobenzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(R)-Hexahydro-pyrrolo[1,2-a]pyrazin-6-one hydrochloride](/img/structure/B1431261.png)
![1,3-Dimethyl-1,4,5a,6,7,8-hexahydro-5H-pyrazolo[4,3-e]pyrrolo[1,2-a]pyrazine-5-one](/img/structure/B1431263.png)
![2-Phenyl-5,6-dihydro-4H-pyrrolo[3,4-d]thiazole hydrobromide](/img/structure/B1431269.png)
![[4-(dihydro-1H-[1,3]oxazolo[3,4-c][1,3]oxazol-1-yl)phenyl]amine](/img/structure/B1431272.png)
![cis-2-[[(1,1-Dimethylethoxy)carbonyl]amino]cyclopropanecarboxylic acid methyl ester](/img/structure/B1431274.png)
